[2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] (E)-3-(3-nitrophenyl)prop-2-enoate

• IUPAC Name: [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] (E)-3-(3-nitrophenyl)prop-2-enoate
• InChI: InChI=1S/C17H19N3O5/c1-12(2)17(3,11-18)19-15(21)10-25-16(22)8-7-13-5-4-6-14(9-13)20(23)24/h4-9,12H,10H2,1-3H3,(H,19,21)/b8-7+
• InChI Key: VOABAXKZMDLNQH-BQYQJAHWSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)COC(=O)C=CC1=CC(=CC=C1)[N+](=O)[O-]
• Isomeric SMILES: CC(C)C(C)(C#N)NC(=O)COC(=O)/C=C/C1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C17H19N3O5
• Molecular Weight: 345.3 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Physical And Chemical Properties Analysis

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